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Compound of Interest

Compound Name:
Magnesium, bromo(3-

bromophenyl)-

Cat. No.: B3045676 Get Quote

An In-Depth Technical Guide to Bromo(3-bromophenyl)magnesium for Researchers and Drug

Development Professionals

This technical guide provides comprehensive information on bromo(3-

bromophenyl)magnesium, a Grignard reagent of significant interest in organic synthesis and

drug development. The document details its chemical identity, physicochemical properties, and

key experimental protocols, offering valuable insights for researchers and scientists.

Chemical Identification
Bromo(3-bromophenyl)magnesium, a member of the Grignard reagent family, is a potent

nucleophile used to form carbon-carbon bonds.

Identifier Value

IUPAC Name bromo(3-bromophenyl)magnesium

CAS Number 111762-31-3[1][2]

Synonyms
3-Bromophenylmagnesium bromide, m-

bromophenylmagnesium bromide[1][2]

Physicochemical Properties
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The properties of bromo(3-bromophenyl)magnesium are summarized below. It is typically

available as a solution in an ethereal solvent like tetrahydrofuran (THF) or 2-

methyltetrahydrofuran (2-MeTHF).[1][2]

Property Value Source

Molecular Formula C₆H₄Br₂Mg PubChem[1]

Molecular Weight 260.21 g/mol PubChem[1]

Appearance
Commercially available as a

solution
Sigma-Aldrich

Solubility
Soluble in ethereal solvents

(e.g., THF, diethyl ether)
General Knowledge

Sensitivity Air and moisture sensitive Thermo Fisher Scientific[3]

Experimental Protocols
As a Grignard reagent, bromo(3-bromophenyl)magnesium is highly reactive and requires

anhydrous conditions for successful use.

Synthesis of Bromo(3-bromophenyl)magnesium
The synthesis of Grignard reagents is a standard procedure in organic chemistry labs. The

following is a general protocol for the preparation of bromo(3-bromophenyl)magnesium.

Materials:

Magnesium turnings

1,3-Dibromobenzene

Anhydrous tetrahydrofuran (THF) or diethyl ether

Iodine crystal (as an initiator)

Three-neck round-bottom flask, reflux condenser, dropping funnel, and nitrogen inlet

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/11529024
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB53317928.htm
https://pubchem.ncbi.nlm.nih.gov/compound/11529024
https://pubchem.ncbi.nlm.nih.gov/compound/11529024
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3045676?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

All glassware must be oven-dried to remove any traces of water.

Place magnesium turnings in the flask under a nitrogen atmosphere.

Add a small crystal of iodine to activate the magnesium surface.

Prepare a solution of 1,3-dibromobenzene in anhydrous THF in the dropping funnel.

Add a small amount of the 1,3-dibromobenzene solution to the magnesium. The reaction is

initiated when the color of the iodine fades and the solution begins to bubble.

Once the reaction has started, add the remaining 1,3-dibromobenzene solution dropwise at a

rate that maintains a gentle reflux.

After the addition is complete, the reaction mixture may be heated to reflux to ensure all the

magnesium has reacted.

The resulting solution of bromo(3-bromophenyl)magnesium is then used in subsequent

reactions.

Reaction with an Electrophile (e.g., Carbonyl
Compound)
A common application of Grignard reagents is their reaction with carbonyl compounds to form

alcohols.

Materials:

Solution of bromo(3-bromophenyl)magnesium

An electrophile (e.g., a ketone or aldehyde) dissolved in an anhydrous solvent

Aqueous acid solution (e.g., NH₄Cl or dilute HCl) for workup

Procedure:
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Cool the Grignard reagent solution in an ice bath.

Add the solution of the electrophile dropwise to the stirred Grignard solution.

Allow the reaction to proceed to completion, which may require stirring at room temperature

for a period.

Quench the reaction by slowly adding the aqueous acid solution.

Perform an extraction with an organic solvent to isolate the product.

Dry the organic layer, remove the solvent, and purify the product, typically by

chromatography or recrystallization.

Logical Workflow for Grignard Reagent Synthesis
and Reaction
The following diagram illustrates the general workflow for the preparation and subsequent

reaction of a Grignard reagent like bromo(3-bromophenyl)magnesium.
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Preparation of Glassware and Reagents

Grignard Reagent Synthesis

Reaction with Electrophile

Workup and Purification

Oven-dry all glassware

Ensure anhydrous solvents and reagents

Assemble apparatus under N2 atmosphere

Start Synthesis

Add Mg turnings and iodine

Slowly add 1,3-dibromobenzene solution

Reflux to complete reaction

Cool Grignard solution

Use Grignard Reagent

Add electrophile dropwise

Allow reaction to complete

Quench with aqueous acid

Isolate Product

Extract with organic solvent

Dry, concentrate, and purify product
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General workflow for Grignard synthesis and reaction.
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Safety Information
Bromo(3-bromophenyl)magnesium is a reactive and hazardous substance. It is crucial to

handle it with appropriate safety precautions.

Flammability: Grignard reagents are often dissolved in highly flammable ethers. Keep away

from ignition sources.[3][4]

Reactivity: Reacts violently with water, releasing flammable gases.[3] It is also incompatible

with protic solvents and many carbonyl-containing compounds.[5]

Health Hazards: Causes severe skin burns and eye damage.[5] May cause respiratory

irritation.

Handling: Must be handled under an inert atmosphere (e.g., nitrogen or argon) in a fume

hood.[6] Personal protective equipment, including gloves, safety goggles, and a lab coat, is

mandatory.[4]

This guide is intended to provide a technical overview for professionals in research and drug

development. For detailed safety protocols, always refer to the specific Safety Data Sheet

(SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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